![molecular formula C6H8OS2 B1329271 Methyl furfuryl disulfide CAS No. 57500-00-2](/img/structure/B1329271.png)
Methyl furfuryl disulfide
Overview
Description
Methyl furfuryl disulfide (MFDS) is a type of sulfur-containing compound with a wide range of applications in industry and research. It has been used in the synthesis of a variety of organic compounds and in the production of pharmaceuticals, food additives, and other products. MFDS is also known for its unique properties and potential applications in biochemistry and physiology.
Scientific Research Applications
Applications in Animal Feed and Food Flavoring
- Flavorings in Animal Feed and Food : Methyl furfuryl disulfide is part of a group of compounds used as flavors in animal feed and food. It's considered safe at certain levels and does not pose a safety concern for consumers (Efsa Panel on Additives, Hogstrand, 2016).
Antiproliferative Effects in Cancer Research
- Antiproliferative Effects in Human Leukemia Cells : In studies involving human leukemia Jurkat cells, this compound demonstrated DNA fragmentation and antiproliferative effects, suggesting potential applications in cancer research. These effects are partly attributed to induced oxidative stress and caspase-3 activation (Zhang, Liang, Zhu, Jia, Gan, Sun, Hou, 2015).
Interactions with Proteins
- Binding to Proteins : Studies on the interaction between sulfur-containing flavor compounds like this compound and proteins (e.g., ovalbumin) have shown significant binding and reactions, particularly when proteins are denatured. This research is valuable in understanding flavor compound-protein interactions in foods (Adams, Mottram, Parker, Brown, 2001).
Stability in Heated Foods
- Stability in Heated Foods : Research on the stability of disulfides like this compound in heated foods has shed light on the mechanisms of disulfide cleavage and formation of corresponding thiols, which are important for understanding food flavor and composition (Guth, Hofmann, Schieberle, Grosch, 1995).
Corrosion Inhibition
- Copper Corrosion Inhibition : this compound has been studied as a corrosion inhibitor for copper in sulfuric acid. It exhibits excellent performance insuppressing both cathodic and anodic reactions, showcasing its potential application in materials science and engineering (Tan, Zhang, Qiang, Li, Liu, Xu, Chen, 2019).
Safety and Hazards
Methyl furfuryl disulfide is classified as a flammable liquid (Category 4), and it’s harmful if swallowed. It may cause damage to organs through prolonged or repeated exposure. It’s also harmful to aquatic life with long-lasting effects . Personal protective equipment should be used when handling this compound .
Future Directions
There is ongoing research into the use of 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives. These compounds have been synthesized and evaluated for their antimicrobial activity against foodborne bacterial or fungal strains . This suggests that Methyl furfuryl disulfide and related compounds could have potential applications in food preservation.
Mechanism of Action
Target of Action
Methyl furfuryl disulfide is a sulfur-containing volatile compound It’s known to be used in the food industry for its organoleptic properties, contributing to the flavors and fragrances of various foods .
Mode of Action
It’s known to contribute to the taste and aroma of various foods, indicating that it likely interacts with olfactory and gustatory receptors .
Biochemical Pathways
It’s known to occur naturally in foods such as coffee, malt, pork liver, wheat bread, asparagus, potato, roasted turkey, grilled beef, malt, cocoa, cooked rice, mushrooms, and clams . This suggests that it may be involved in the metabolic pathways of these foods.
Pharmacokinetics
As a volatile compound, it’s likely to have high bioavailability due to its ability to easily cross biological membranes .
Result of Action
This compound contributes to the taste and aroma of various foods, indicating its molecular and cellular effects are likely related to sensory perception . It’s known to have a taste at 0.2-1.0 ppm .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its volatility suggests that it may be sensitive to temperature changes. Furthermore, its presence in a variety of foods suggests that its action and stability may be influenced by the specific chemical environment of those foods .
Biochemical Analysis
Biochemical Properties
It is known to have a distinct flavor, which is why it is used as a flavoring agent
Cellular Effects
It is known that the compound can influence cell function due to its role as a flavoring agent
Molecular Mechanism
It is known that the compound can interact with biomolecules due to its role as a flavoring agent
Temporal Effects in Laboratory Settings
It is known that the compound can have long-term effects on cellular function due to its role as a flavoring agent
Dosage Effects in Animal Models
The effects of Methyl furfuryl disulfide vary with different dosages in animal models
Metabolic Pathways
It is known that the compound can interact with enzymes or cofactors due to its role as a flavoring agent
Transport and Distribution
It is known that the compound can interact with transporters or binding proteins due to its role as a flavoring agent
Subcellular Localization
It is known that the compound can be directed to specific compartments or organelles due to its role as a flavoring agent .
properties
IUPAC Name |
2-[(methyldisulfanyl)methyl]furan | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8OS2/c1-8-9-5-6-3-2-4-7-6/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLSLQQCDHOZMDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSSCC1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9069186 | |
Record name | Furan, 2-[(methyldithio)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9069186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colourless to pale brown liquid; roasted bread crust odour in dilllution, slight sulfuraceous coffee-like meaty | |
Record name | Methyl furfuryl disulfide | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1010/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
64.00 to 65.00 °C. @ 15.00 mm Hg | |
Record name | (2-Furanylmethyl) methyl disulfide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036807 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
Insoluble in water,soluble in organic solvents, Miscible at room temperature (in ethanol) | |
Record name | Methyl furfuryl disulfide | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1010/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.177-1.184 (20°) | |
Record name | Methyl furfuryl disulfide | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1010/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
57500-00-2 | |
Record name | Furfuryl methyl disulfide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57500-00-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Furfuryl methyl disulfide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057500002 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Furan, 2-[(methyldithio)methyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Furan, 2-[(methyldithio)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9069186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(methyldithio)methyl]furan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.230 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | FURFURYL METHYL DISULFIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1V1X0TA603 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | (2-Furanylmethyl) methyl disulfide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036807 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.